Cas no 2287343-32-0 (1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazole-5-carbonitrile)

• Product Name: 1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazole-5-carbonitrile
• CAS No: 2287343-32-0
• MF: C₁₃H₁₄N₄
• MW: 226.27706193924
• CID: 6465860
• PubChem ID: 165866369
• Update Time: 2025-06-27

1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazole-5-carbonitrile
• 2287343-32-0
• EN300-6750295

• Inchi： 1S/C13H14N4/c1-9(11-3-4-11)8-17-13-5-2-10(7-14)6-12(13)15-16-17/h2,5-6,9,11H,3-4,8H2,1H3
• InChI Key： ZXGHWJPXYLGCJR-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C#N)=CC=2N=N1)CC(C)C1CC1

Computed Properties

• Exact Mass: 226.121846464g/mol
• Monoisotopic Mass: 226.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.5Ų

Additional information on 1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazole-5-carbonitrile

Recent Advances in the Study of 1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazole-5-carbonitrile (CAS: 2287343-32-0)

The compound 1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazole-5-carbonitrile (CAS: 2287343-32-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold in medicinal chemistry. Its benzotriazole core, combined with the cyclopropylpropyl and nitrile functional groups, offers a promising platform for the development of novel inhibitors targeting various enzymes and receptors. Researchers have explored its potential in modulating key biological pathways, particularly those involved in inflammation and oncology.

One of the most notable advancements is the successful synthesis of 1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazole-5-carbonitrile via a multi-step organic synthesis route, as detailed in a recent publication in the Journal of Medicinal Chemistry. The study reported a high yield and purity, making it feasible for large-scale production and further pharmacological evaluation. The synthetic route involved the use of palladium-catalyzed cross-coupling reactions, which were optimized to enhance efficiency and reduce by-products.

In vitro studies have demonstrated the compound's efficacy as a potent inhibitor of specific kinases implicated in cancer progression. For instance, a 2023 study published in Bioorganic & Medicinal Chemistry Letters revealed that the compound exhibited significant inhibitory activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of new anticancer agents.

Furthermore, computational modeling and molecular docking studies have provided insights into the compound's binding interactions with target proteins. These studies have identified key residues and binding pockets that contribute to its high affinity and selectivity, paving the way for structure-activity relationship (SAR) optimization. Researchers are now focusing on modifying the cyclopropylpropyl and nitrile moieties to enhance pharmacokinetic properties and reduce off-target effects.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's unique chemical structure and demonstrated biological activity make it a compelling candidate for further investigation.

In conclusion, 1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazole-5-carbonitrile (CAS: 2287343-32-0) represents a promising avenue for drug discovery, particularly in the fields of oncology and inflammation. Continued research efforts are expected to yield more detailed insights into its mechanism of action and therapeutic potential, ultimately contributing to the development of novel pharmaceutical agents.